Cas no 803609-07-6 (4-Pyrimidinamine,5-(bromomethyl)-N,N,2-trimethyl-)

• Product name: 4-Pyrimidinamine,5-(bromomethyl)-N,N,2-trimethyl-
• CAS No: 803609-07-6
• MF: C₈H₁₂BrN₃
• MW: 230.10498046875
• CID: 714066
• PubChem ID: 45098126

4-Pyrimidinamine,5-(bromomethyl)-N,N,2-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine,5-(bromomethyl)-N,N,2-trimethyl-
• 5-(Bromomethyl)-N,N,2-trimethyl-4-pyrimidinamine
• Pyrimidine,5-(bromomethyl)-4-(dimethylamino)-2-methyl-(8CI)
• 5-(Bromomethyl)-N,N,2-trimethylpyrimidin-4-amine
• 803609-07-6

• Inchi： InChI=1S/C8H12BrN3/c1-6-10-5-7(4-9)8(11-6)12(2)3/h5H,4H2,1-3H3
• InChI Key： LAWUEYWXFNBEPW-UHFFFAOYSA-N
• SMILES： CC1=NC=C(C(=N1)N(C)C)CBr

Computed Properties

• Exact Mass: 229.021
• Monoisotopic Mass: 229.021
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 29A^2
• XLogP3: 4.2